Cas no 1261855-77-9 (2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol)

• Product Name: 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol
• CAS No: 1261855-77-9
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4986530
• Update Time: 2025-05-25

2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

• Inchi： 1S/C20H13F6NO3/c21-19(22,23)29-15-5-1-3-12(9-15)17-8-7-14(11-28)18(27-17)13-4-2-6-16(10-13)30-20(24,25)26/h1-10,28H,11H2
• InChI Key： NEWNEKCUSWYKJX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(CO)=CC=C(C2C=CC=C(C=2)OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 5.7
• Topological Polar Surface Area: 51.6

Additional information on 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol: A Comprehensive Overview

The compound with CAS No 1261855-77-9, known as 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two trifluoromethoxy phenyl groups at the 2 and 6 positions, along with a hydroxymethyl group at the 3 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol in the development of advanced materials, particularly in the realm of optoelectronics. The molecule's ability to act as a versatile building block for constructing supramolecular assemblies has been extensively explored. Researchers have demonstrated that this compound can form self-assembled monolayers (SAMs) on various substrates, which exhibit excellent stability and electronic properties. These SAMs have been proposed as promising candidates for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices.

The synthesis of 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the overall cost and environmental impact of production. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of the final product.

In terms of chemical properties, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol exhibits a high degree of thermal stability and chemical resistance due to the electron-withdrawing trifluoromethoxy groups attached to the phenyl rings. These groups not only stabilize the aromatic system but also contribute to the molecule's ability to act as an effective ligand in coordination chemistry. Recent research has shown that this compound can coordinate with transition metals such as copper and gold, forming complexes with potential applications in catalysis and sensing technologies.

The biological activity of 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol has also been a subject of interest in pharmacological studies. Preliminary assays indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery programs. However, additional studies are required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol has been evaluated for its biodegradability and ecotoxicity. Results suggest that under aerobic conditions, the compound undergoes slow degradation due to its stable aromatic framework. This highlights the importance of implementing proper waste management practices when handling this material.

In conclusion, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No 1261855-77-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in the development of innovative materials and technologies.